Vetiveryl acetate

Specification

• CAS No.: 117-98-6
• Molecular Formula: C17H26O2
• Molecular Weight: 262.4 g/mol
• IUPAC Name: (4,8-dimethyl-2-propan-2-ylidene-3,3a,4,5,6,8a-hexahydro-1H-azulen-6-yl) acetate
• Standard InChI: InChI=1S/C17H26O2/c1-10(2)14-8-16-11(3)6-15(19-13(5)18)7-12(4)17(16)9-14/h6,12,15-17H,7-9H2,1-5H3
• Standard InChI Key: UAVFEMBKDRODDE-UHFFFAOYSA-N
• SMILES: CC1CC(C=C(C2C1CC(=C(C)C)C2)C)OC(=O)C
• Canonical SMILES: CC1CC(C=C(C2C1CC(=C(C)C)C2)C)OC(=O)C

Introduction

Property	Value
Molecular Formula	C₁₇H₂₆O₂
Molecular Weight	262.39 g/mol
Physical State	Amber to light yellow liquid
Density	0.976-0.99 g/mL at 25°C
Boiling Point	286°C
Flash Point	90°C (>230°F)
Refractive Index	n²⁰/D 1.524
Log P	6.16
Volatility	Base note (low volatility)

The compound's high boiling point and low volatility contribute to its utility as a fixative in perfumery, allowing it to extend the longevity of fragrance compositions.

Production Methods

The production of vetiveryl acetate has evolved from traditional chemical methods to more sustainable biotechnological approaches, each yielding products with slightly different composition profiles and olfactory characteristics.

Traditional Chemical Synthesis

Conventionally, vetiveryl acetate is prepared through an esterification reaction of vetiverol (the alcohol fraction isolated from vetiver essential oil) with acetic acid or acetic anhydride. This process typically requires:

• Extraction of vetiver essential oil from vetiver roots

• Isolation of the vetiverol fraction

• Esterification using acetic acid or acetic anhydride

• Catalysis with sulfuric acid or another suitable catalyst

This multi-step process contributes to the high cost of vetiveryl acetate, as the initial isolation of vetiverol is labor-intensive and results in relatively low yields. The traditional chemical synthesis may also lead to side reactions and incomplete esterification of certain alcohol components.

Biotechnological Production

Recent innovations have led to the development of enzymatic methods for producing vetiveryl acetate. This approach offers several advantages over conventional chemical synthesis:

• Higher yield and productivity

• Lower energy consumption

• Greater specificity in esterification

• Preservation of more complex alcohol components

• Environmentally friendlier process

The enzymatic process typically involves:

• Providing vetiver oil as the starting material

• Adding an enzyme preparation (commonly lipases)

• Introducing an acylating compound (typically ethyl acetate)

• Allowing sufficient reaction time under controlled conditions

• Optional use of molecular sieves as drying agents to drive the reaction toward completion

The enzymes used may include lipases from sources such as Candida rugosa, Pseudomonas cepacia, or Aspergillus species, which are selected for their ability to catalyze esterification reactions efficiently under mild conditions.

Composition and Chemical Identity

Major Components

Vetiveryl acetate produced through either traditional or enzymatic methods comprises a complex mixture of ester compounds. The principal components include:

• Cyclocopacamphanyl acetate A

• Cyclocopacamphanyl acetate B

• Vetiselinenyl acetate

• Khusimyl acetate (the predominant component)

• Spirovetivadien-12-yl acetate

• (E)-isovalencenyl acetate

• (Z)-isovalencenyl acetate

High-quality vetiveryl acetate typically contains approximately 25-40% of these primary ester compounds by weight. The exact composition varies depending on the source of the vetiver oil (Haiti vs. Java, for instance) and the production method employed.

Structural Diversity

The structural complexity of vetiveryl acetate stems from the diverse array of sesquiterpene alcohols present in vetiver oil. These include primary, secondary, and tertiary alcohols, each yielding different ester derivatives upon acetylation. Enzymatically produced vetiveryl acetate tends to contain higher proportions of secondary and tertiary alcohol esters compared to conventionally synthesized material, contributing to its distinctive olfactory profile.

Olfactory Profile and Characteristics

Sensory Description

Vetiveryl acetate possesses a multifaceted aroma profile characterized by:

• A woody, persistent base

• Delicate smokiness

• Grapefruit-like top notes (particularly in Haiti-derived material)

• Cedar and sandalwood undertones

• Subtle powdery aspects

• Balanced heart notes

It is generally described as more delicate and smoky than raw vetiver oil but less faceted and woody. The material derived from Haiti vetiver oil tends to retain a distinctive grapefruit note, whereas Java-derived vetiveryl acetate presents a more pronounced smoky character.

Performance in Perfumery

As a base note ingredient, vetiveryl acetate provides:

• Long-lasting tenacity

• Excellent fixative properties

• Harmonizing effects for complex compositions

• Support for both floral and spicy accords

• Depth to woody, ambery, and chypre perfumes

Enzymatically produced vetiveryl acetate has been described as having "unmatched odor notes" with a more balanced profile: less powerful but more harmonious top notes, pronounced woody character, excellent grapefruit-like effects, and smoky cedar notes with sandalwood undertones.

Applications in Perfumery

Fragrance Categories

Vetiveryl acetate finds application across various fragrance families:

• Woody compositions: Provides backbone and persistence

• Ambery fragrances: Adds depth and complexity

• Chypre perfumes: Contributes to the characteristic base

• Oriental blends: Enhances the warm, rich character

• Masculine fragrances: Frequently used in men's cologne and aftershave

• Luxury women's perfumes: Adds sophistication and longevity

Complementary Ingredients

Vetiveryl acetate blends particularly well with:

• Floral notes (rose, jasmine, ylang-ylang)

• Spicy components (cardamom, cinnamon, pepper)

• Other woody materials (sandalwood, cedarwood, patchouli)

• Citrus accents (especially grapefruit and bergamot)

• Amber and balsamic notes

This versatility in combining with diverse olfactory families makes vetiveryl acetate a valuable tool in the perfumer's palette, enabling the creation of complex and sophisticated fragrance structures.

Future Perspectives and Research

Sustainable Production

The patent literature indicates growing interest in developing more sustainable approaches to vetiveryl acetate production. Enzymatic processes represent a promising direction, offering potential advantages in:

• Reduced environmental impact

• Lower energy consumption

• Higher specificity

• Preservation of complex olfactory nuances

• Potential cost reduction at scale

Quality Enhancement

Research continues into methods for enhancing the olfactory quality and stability of vetiveryl acetate. Areas of focus include:

• Optimization of enzymatic processes to improve yield and quality

• Better preservation of secondary and tertiary alcohol esters

• Enhancing stability (acetates may form acetic acid over time)

• Development of analytical methods for better quality control

• Exploration of alternative acyl donors beyond acetic acid

Vetiveryl acetate represents a fascinating intersection of natural source material, chemical processing, and cutting-edge biotechnology, all in service of creating superior fragrance experiences. Its complex composition and rich olfactory profile ensure its continued importance in fine perfumery.